Cas no 501332-25-8 (2-Butenoicacid,4-(dimethylamino)-,methylester(9CI))

• Product Name: 2-Butenoicacid,4-(dimethylamino)-,methylester(9CI)
• CAS No: 501332-25-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 835646
• Update Time: 2026-04-29

2-Butenoicacid,4-(dimethylamino)-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoicacid,4-(dimethylamino)-,methylester(9CI)
• (E)-METHYL 4-(DIMETHYLAMINO)BUT-2-ENOATE
• Methyl (2E)-4-(dimethylamino)-2-butenoate

Additional information on 2-Butenoicacid,4-(dimethylamino)-,methylester(9CI)

Introduction to 2-Butenoic acid, 4-(dimethylamino)-, methyl ester (9CI) (CAS No. 501332-25-8)

2-Butenoic acid, 4-(dimethylamino)-, methyl ester (9CI), with the CAS number 501332-25-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its ester functional group and a dimethylamino substituent, which confer it with distinct reactivity and solubility profiles.

The chemical structure of 2-Butenoic acid, 4-(dimethylamino)-, methyl ester (9CI) consists of a butenoic acid backbone with a methyl ester group at the carboxylic acid position and a dimethylamino group at the 4-position of the double bond. This configuration imparts the molecule with both hydrophilic and hydrophobic properties, making it an excellent candidate for various chemical reactions and biological applications.

In the realm of pharmaceutical research, 2-Butenoic acid, 4-(dimethylamino)-, methyl ester (9CI) has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its role in modulating specific biological pathways and its potential as a therapeutic agent. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the compound's ability to inhibit certain enzymes involved in inflammatory responses, suggesting its potential use in treating inflammatory diseases.

Beyond its pharmaceutical applications, 2-Butenoic acid, 4-(dimethylamino)-, methyl ester (9CI) has also been investigated for its use in materials science. Its unique chemical structure makes it suitable for synthesizing advanced polymers and coatings with enhanced properties. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a monomer to create polymers with improved thermal stability and mechanical strength. These polymers have potential applications in industries such as electronics and aerospace.

The synthesis of 2-Butenoic acid, 4-(dimethylamino)-, methyl ester (9CI) typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 4-dimethylaminobut-2-en-1-ol with methanol in the presence of an acid catalyst. The resulting product is then purified using techniques such as column chromatography or recrystallization to achieve the desired quality standards.

In terms of safety and handling, while 2-Butenoic acid, 4-(dimethylamino)-, methyl ester (9CI) is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be provided to minimize exposure risks.

The market demand for 2-Butenoic acid, 4-(dimethylamino)-, methyl ester (9CI) is expected to grow in the coming years driven by increasing research activities in pharmaceuticals and materials science. Key players in the industry are investing heavily in R&D to explore new applications and improve synthesis methods. This trend is likely to lead to further advancements in the field and open up new opportunities for commercialization.

In conclusion, 2-Butenoic acid, 4-(dimethylamino)-, methyl ester (9CI) (CAS No. 501332-25-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.